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Compound of Interest

Compound Name:
3-Hydroxy-1,2-benzoxazole-6-

carbaldehyde

Cat. No.: B13195981

Get Quote

Executive Summary
3-Hydroxy-1,2-benzoxazole-6-carbaldehyde represents a high-value "bifunctional pivot"

scaffold in medicinal chemistry. Its utility stems from the orthogonal reactivity of its two primary

handles:

The C6-Formyl Group: A classic electrophile for reductive amination, condensation, and

olefination.

The C3-Hydroxyl Group (Lactam Tautomer): An acidic handle (pKa ~6.5–7.0) capable of O-

alkylation, N-alkylation, or activation (via conversion to chloride/triflate) for Palladium-

catalyzed cross-coupling.

This guide provides validated protocols for exploiting these handles to generate diverse

chemical libraries, specifically targeting kinase inhibitors and antipsychotic pharmacophores

(bioisosteres of salicylates and quinolinones).
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The molecule exists in a tautomeric equilibrium between the 3-hydroxy-1,2-benzisoxazole

(enol) and 1,2-benzisoxazol-3(2H)-one (keto/lactam) forms. In solution, the lactam form often

predominates, but reactivity can be driven towards the O-substituted aromatic form using

specific bases or activation agents.
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Figure 1: Orthogonal reactivity map. The C6-aldehyde allows for rapid diversification of the

"tail," while the C3-position allows for core modification or "head" group attachment.

Module A: C6-Aldehyde Functionalization
The presence of the acidic C3-OH group requires specific modifications to standard aldehyde

protocols to prevent solubility issues or catalyst deactivation.

Protocol 1: Reductive Amination (Library Synthesis)
Objective: Synthesis of 6-(aminomethyl)-1,2-benzisoxazol-3-ol derivatives. Mechanism:

Formation of an iminium ion followed by hydride reduction. Critical Consideration: The C3-OH

is acidic. Using a mild reducing agent like Sodium Triacetoxyborohydride (STAB) in the

presence of acetic acid ensures the imine forms despite the zwitterionic character of the

intermediate.
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Materials:

Starting Material: 3-Hydroxy-1,2-benzoxazole-6-carbaldehyde (1.0 eq)

Amine: Primary or Secondary amine (1.1 eq)

Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 eq)

Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)

Additive: Glacial Acetic Acid (1.0 eq)

Step-by-Step Protocol:

Imine Formation: In a dry reaction vial, dissolve the aldehyde (1 mmol) in DCE (5 mL). Add

the amine (1.1 mmol) and acetic acid (1 mmol). Stir at Room Temperature (RT) for 1 hour.

Note: If the aldehyde is insoluble, use a THF/MeOH (4:1) mixture.

Reduction: Add STAB (1.5 mmol) in one portion. The reaction may evolve gas mildly. Seal

and stir at RT for 4–16 hours.

Quench: Quench with saturated aqueous NaHCO₃ (5 mL). Caution: CO₂ evolution.

Workup: Extract with EtOAc (3 x 10 mL). The product (amphoteric) may remain in the

aqueous phase at high pH. Adjust aqueous layer to pH ~6–7 with 1M HCl if recovery is low,

then re-extract.

Purification: Dry organic layer over Na₂SO₄, filter, and concentrate. Purify via preparative

HPLC (Reverse Phase) or flash chromatography (DCM/MeOH gradient).

Protocol 2: Knoevenagel Condensation
Objective: Synthesis of conjugated cinnamic acid derivatives (e.g., for Michael acceptor

design).

Step-by-Step Protocol:
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Mix: Combine aldehyde (1.0 eq) and active methylene compound (e.g., Malonic acid, 1.2 eq)

in Pyridine (solvent & base).

Catalyst: Add Piperidine (0.1 eq).

Reflux: Heat to 80–100°C for 4 hours.

Workup: Pour into ice-cold 2M HCl. The precipitate (product) is collected by filtration. The

acidic conditions ensure the C3-OH is protonated and the product precipitates.

Module B: C3-Hydroxyl Activation & Coupling
Direct coupling at the C3 position is difficult. The industry-standard approach is to convert the

C3-OH (lactam) into a C3-Chloro leaving group, restoring full aromaticity to the benzisoxazole

ring and enabling Palladium-catalyzed cross-coupling.

Protocol 3: Synthesis of 3-Chloro-1,2-benzisoxazole-6-
carbaldehyde
Safety Warning: POCl₃ is corrosive and reacts violently with water. Perform in a fume hood.

Step-by-Step Protocol:

Activation: Place 3-Hydroxy-1,2-benzoxazole-6-carbaldehyde (1.0 g) in a round-bottom

flask.

Reagent: Add POCl₃ (5.0 eq) and a catalytic amount of Et₃N (0.5 eq) or DMF (3 drops).

Heat: Reflux at 100°C for 3–5 hours. Monitor by TLC (The chloride is less polar than the

starting hydroxyl).

Quench: Cool to RT. Pour the mixture slowly onto crushed ice/water with vigorous stirring.

Exothermic!

Isolation: Extract the resulting aqueous suspension with DCM. Wash with brine, dry, and

concentrate to yield the 3-Chloro intermediate.
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Protocol 4: Suzuki-Miyaura Cross-Coupling
Objective: Coupling the 3-Chloro intermediate with aryl boronic acids.

Materials:

Substrate: 3-Chloro-1,2-benzisoxazole-6-carbaldehyde (1.0 eq)

Coupling Partner: Aryl Boronic Acid (1.2 eq)

Catalyst: Pd(dppf)Cl₂·DCM (0.05 eq) or Pd(PPh₃)₄ (0.05 eq)

Base: Na₂CO₃ (2M aqueous, 3.0 eq)

Solvent: 1,4-Dioxane (degassed)

Step-by-Step Protocol:

Setup: In a microwave vial or pressure tube, combine the chloro-substrate, boronic acid, and

catalyst.

Solvent: Add Dioxane and aqueous Na₂CO₃. Sparge with Nitrogen for 5 minutes.

Reaction: Heat at 90°C (oil bath) or 110°C (Microwave) for 1–2 hours.

Workup: Filter through a Celite pad. Dilute with EtOAc, wash with water.

Purification: Flash chromatography (Hexane/EtOAc).
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Reaction Type Common Pitfall Solution

Reductive Amination
Low solubility of starting

material

Switch solvent to THF/MeOH

(4:1) or DMF.

Reductive Amination No reaction (Imine not forming)
Add molecular sieves (4Å) or

Ti(OiPr)₄ to drive dehydration.

Chlorination (POCl₃)
Ring cleavage (N-O bond

break)

Avoid excessive heating

(>120°C); keep reaction time

<6 hours.

Suzuki Coupling Homocoupling of Boronic Acid
Ensure strict deoxygenation

(Argon/Nitrogen sparging).

Alkylation (C3-OH) N- vs O-alkylation mixture

Use Ag₂CO₃ in Toluene for

selective O-alkylation; Cs₂CO₃

in DMF favors N-alkylation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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